![molecular formula C15H16N2O2S B3051730 Benzenesulfonic acid, 4-methyl-, [(2-methylphenyl)methylene]hydrazide CAS No. 35629-84-6](/img/structure/B3051730.png)
Benzenesulfonic acid, 4-methyl-, [(2-methylphenyl)methylene]hydrazide
Overview
Description
“Benzenesulfonic acid, 4-methyl-, [(2-methylphenyl)methylene]hydrazide” is a chemical compound. It is a derivative of benzenesulfonic acid, which is a type of organosulfur compound . The compound has a molecular formula of C15H16N2O3S .
Molecular Structure Analysis
The molecular structure of “this compound” is complex. It includes a benzenesulfonic acid group, a methyl group, and a [(2-methylphenyl)methylene]hydrazide group .Scientific Research Applications
Conformational Studies and Gauche Effect Research on the conformational properties of benzenesulfonic acid hydrazide and its derivatives, including para-nitro and para-methyl derivatives, has revealed insights into their structural behavior. These compounds exhibit multiple conformers with varying relative energies, influenced by the orientation of the –SO2NHNH2 group fragments. The introduction of a nitro or methyl group in the para-position shows minimal effect on the conformational properties of the sulfonyl hydrazide group. This study provides a deeper understanding of the molecular structure and behavior of benzenesulfonic acid hydrazides, contributing to their potential applications in various fields, such as porofors and biologically active compounds (Fedorov & Giricheva, 2017).
Polymerization Catalysts Benzenesulfonic acid derivatives have been explored as catalysts in the polymerization of ethylene with acrylates or norbornenes. Research involving 2-[bis(2-methoxy-phenyl)phosphanyl]-4-methyl-benzenesulfonic acid and related compounds as catalysts has demonstrated their capability to produce high molecular weight polymers with significant yields and comonomer incorporations. This suggests potential applications in the development of new polymer materials with tailored properties (Skupov et al., 2007).
Synthesis Optimization The study of the kinetic relationships in the arenesulfonation of benzoic and benzenesulfonic acid hydrazides has led to optimized conditions for synthesizing these compounds. This research provides valuable information for the efficient production of sulfonated hydrazides, which could have various applications in chemical synthesis and industry (Kustova et al., 2016).
Properties
IUPAC Name |
4-methyl-N-[(2-methylphenyl)methylideneamino]benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2S/c1-12-7-9-15(10-8-12)20(18,19)17-16-11-14-6-4-3-5-13(14)2/h3-11,17H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBNXGRRFYWWFBO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC=CC=C2C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30957013 | |
Record name | 4-Methyl-N'-[(2-methylphenyl)methylidene]benzene-1-sulfonohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30957013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
35629-84-6 | |
Record name | 4-Methyl-N'-[(2-methylphenyl)methylidene]benzene-1-sulfonohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30957013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.